Cas no 113886-71-8 (N4-Acetyl-2’-O-methyl-cytidine)

• Product Name: N4-Acetyl-2’-O-methyl-cytidine
• CAS No: 113886-71-8
• MF: C₁₂H₁₇N₃O₆
• MW: 299.279883146286
• MDL: MFCD15145149
• CID: 105626
• PubChem ID: 10902616
• Update Time: 2025-06-08

N4-Acetyl-2’-O-methyl-cytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,N-acetyl-2'-O-methyl-
• Ac-2'-OMe-C
• N-[1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N4-acetyl-2'-O-methyl-cytidine
• N4-Acetyl-2'-O-methylcytidine
• N-Acetyl-2'-O-methylcytidine
• N4-Acetyl-2'-O-methyl cytidine
• Cytidine, N-acetyl-2'-O-methyl-
• Ac-2-OMe-C
• N4 -acetyl-2'-O-methyl cytidine
• HG1334
• CYDFBLGNJUNSCC-QCNRFFRDSA-N
• A852218
• 113886-71-8
• N4-Acetyl-2'-OMe-Cytidine
• SCHEMBL3499005
• AC-32177
• N-(1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxy-tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide;N4-ACETYL-2'-O-METHYL-CYTIDINE
• J-700206
• DTXSID00447815
• BP-58844
• MFCD15145149
• N4-Acetyl-2/'-O-Methyl-cytidine
• BS-19249
• N-{1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• CS-0172018
• AKOS015899633
• N-(1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• N4-Acetyl-2''-O-methylcytidine
• N-{1-[(2R,3R,4R,5R)-4-HYDROXY-5-(HYDROXYMETHYL)-3-METHOXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}ACETAMIDE
• N4-Acetyl-2’-O-methyl-cytidine

• MDL： MFCD15145149
• Inchi： 1S/C12H17N3O6/c1-6(17)13-8-3-4-15(12(19)14-8)11-10(20-2)9(18)7(5-16)21-11/h3-4,7,9-11,16,18H,5H2,1-2H3,(H,13,14,17,19)/t7-,9-,10-,11-/m1/s1
• InChI Key： CYDFBLGNJUNSCC-QCNRFFRDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)NC(C)=O)=O)OC)O

Computed Properties

• Exact Mass: 299.11181
• Monoisotopic Mass: 299.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• PSA: 120.69

N4-Acetyl-2’-O-methyl-cytidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on N4-Acetyl-2’-O-methyl-cytidine

Research Brief on N4-Acetyl-2’-O-methyl-cytidine (CAS: 113886-71-8): Recent Advances and Applications

N4-Acetyl-2’-O-methyl-cytidine (CAS: 113886-71-8) is a chemically modified nucleoside that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its acetyl group at the N4 position and a methyl group at the 2’-O position of the ribose moiety, plays a crucial role in the development of mRNA-based therapeutics and vaccines. Recent studies have highlighted its potential in enhancing the stability, translation efficiency, and immunogenicity of synthetic mRNA, making it a key component in next-generation biopharmaceuticals.

The primary objective of recent research on N4-Acetyl-2’-O-methyl-cytidine has been to elucidate its biochemical properties and therapeutic applications. Investigations have focused on its incorporation into mRNA sequences to reduce innate immune responses and improve protein expression. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its purity and stability under various conditions. Additionally, in vitro and in vivo studies have demonstrated its efficacy in minimizing off-target effects while maintaining high translational fidelity.

One of the most notable findings from recent studies is the role of N4-Acetyl-2’-O-methyl-cytidine in optimizing mRNA vaccines. Researchers have reported that its incorporation into mRNA constructs significantly reduces the activation of Toll-like receptors (TLRs), thereby mitigating unwanted inflammatory responses. This property is particularly valuable in the context of vaccine development, where minimizing adverse reactions while maximizing immunogenicity is critical. Furthermore, its ability to enhance mRNA half-life in biological systems has been validated through pharmacokinetic studies, underscoring its potential for long-term therapeutic applications.

In addition to its applications in mRNA therapeutics, N4-Acetyl-2’-O-methyl-cytidine has been explored as a tool for studying RNA modifications and their biological functions. Epitranscriptomic research has revealed that this modified nucleoside can influence RNA-protein interactions, thereby modulating post-transcriptional gene regulation. Such insights are paving the way for novel strategies in targeting RNA-related diseases, including cancers and viral infections.

Looking ahead, the continued investigation of N4-Acetyl-2���-O-methyl-cytidine is expected to yield further breakthroughs in drug delivery systems and personalized medicine. Challenges such as scalable synthesis and cost-effective production remain areas of active research, with recent advancements in enzymatic and chemical synthesis methods showing promise. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into clinically viable products.

In conclusion, N4-Acetyl-2’-O-methyl-cytidine (CAS: 113886-71-8) represents a pivotal innovation in the realm of nucleic acid therapeutics. Its unique chemical properties and broad applicability position it as a cornerstone for future developments in mRNA-based therapies and beyond. As research progresses, this compound is poised to play an increasingly vital role in addressing unmet medical needs and advancing the frontiers of biomedicine.